Cas no 7786-30-3 (Magnesium Chloride Anhydrous)

• Product Name: Magnesium Chloride Anhydrous
• CAS No: 7786-30-3
• MF: Cl₂Mg
• MW: 95.2109985351563
• MDL: MFCD00011106
• CID: 47866
• PubChem ID: 24896582
• Update Time: 2025-06-19

Magnesium Chloride Anhydrous Chemical and Physical Properties

Names and Identifiers

• Magnesium chloride
• Magnesium dichloride
• Slow-Mag
• MAGNESIUM ATOMIC SPECTROSCOPY STANDARD
• MgCl
• bischofite
• Magesium Chloride
• Magnesium atomic spectroscopy standard concentrate 1.00 g Mg
• Magnesium chloride,anhydrous
• lvhuamei
• L-GLUTAMIC ACID HEMIMAGNESIUM SALT TETRAHYDRATE
• magnesium bisglutamate
• MagnesiuM chloride Standard
• MAGNESIUM DI-L-GLUTAMATE
• MAGNESIUM-L-GLUTAMATE
• MAGNESIUML-GLUTAMATE4-HYDRATE
• MG L-GLU2 4H2O
• MONOMAGNESIUM DI-L-GLUTAMATE TETRAHYDRATE
• Magnogene
• Magnesiumchloride (6CI,7CI,8CI)
• Aerotex Accelerator MX
• C-TEK
• Catalyst G
• Ekimac
• FIX-Mg
• Freecat MX
• HMC 23D
• Magnesium(II) chloride
• NSC 529832
• TMT 2
• White Nigari NS
• Additive Screening Solution 22
• Kit-No 78374
• Additive Screening Solution 22/Kit-No 78374
• 湖北氯化镁生产厂家
• Magnesium chloride anhydrous
• MgCl2
• MAGNESIUM CHLORIDE, ANHYDROUS
• Magnesium chloride, pure
• Cl2Mg
• Chloromagnesite
• Magnesiumchlorid
• Magnesium chloride, 99.9%, (trace metal basis), pure, anhydrous
• magnesium(II)chloride
• magnesium (II) chloride
• [MgCl2]
• magnesium(2+) dichloride
• Anhydrous magnesium chloride
• magnesium(2+) ion dichloride
• magnesiumdichloride
• MAGNESIUM CHLORIDE, 98% ANHYDROUS
• MAGNESIUM CHLORIDE SOLUTION, 0.025 M IN WATER, 10X1 ML
• MAGNESIUM CHLORIDE STANDARD SOLUTION, 0. 5 M
• additive screening solution 22/fluka kit no 78374
• magnesium chloride solution
• Magnesium Chloride Anhydrous

• MDL： MFCD00011106
• Inchi： 1S/2ClH.Mg/h2*1H;/q;;+2/p-2
• InChI Key： TWRXJAOTZQYOKJ-UHFFFAOYSA-L
• SMILES： [Mg+2].[Cl-].[Cl-]

Computed Properties

• Exact Mass: 93.92270
• Monoisotopic Mass: 93.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless flake crystal, belonging to hexagonal crystal system. Deliquescent
• Density: 2.32 g/mL at 25 °C(lit.)
• Melting Point: 714 °C (lit.)
• Boiling Point: 1412 °C/1 atm(lit.)
• Refractive Index: n20/D 1.675(lit.)
• PH: 5.0-7.5 (25℃, 1M in H2O)
• Solubility: H2O: soluble
• Water Partition Coefficient: 400 g/L (20 ºC)
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -5.99200
• Merck: 14,5662
• Sensitiveness: Hygroscopic
• Color/Form: 25 mM±1 mM
• Solubility: 400 G/L (20 ºC)

Magnesium Chloride Anhydrous Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37
• Safety Instruction： S26-S36-S24/25-S22-S36/37-S39
• FLUKA BRAND F CODES：3-10
• RTECS：OM2800000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium Chloride Anhydrous

Magnesium Chloride Anhydrous (CAS No. 7786-30-3): Properties, Applications, and Industry Insights

Magnesium Chloride Anhydrous (CAS No. 7786-30-3) is a highly versatile inorganic compound with a wide range of industrial, commercial, and scientific applications. As a magnesium salt of hydrochloric acid, it is known for its hygroscopic properties and solubility in water. This article explores the key characteristics, uses, and market trends of anhydrous magnesium chloride, providing valuable insights for researchers, manufacturers, and industry professionals.

The chemical formula for MgCl2 anhydrous reflects its simple yet effective composition: one magnesium ion bonded to two chloride ions. Unlike its hydrated forms, the anhydrous version contains no water molecules in its crystal structure, making it particularly useful in applications where moisture sensitivity is a concern. With a molecular weight of 95.211 g/mol and a melting point of 714°C, this compound exhibits excellent thermal stability.

One of the most significant applications of magnesium chloride anhydrous is in the production of magnesium metal through electrolysis. The compound serves as the primary raw material in this process, which answers the common search query "how is magnesium metal produced?" The global shift toward lightweight materials in automotive and aerospace industries has increased demand for high-purity magnesium, subsequently driving interest in anhydrous MgCl2 as a precursor.

In the construction sector, magnesium chloride powder finds use as a dust suppressant and road stabilizer, particularly in arid regions. This application has gained attention as cities seek eco-friendly alternatives to traditional chloride-based solutions. Recent searches for "environmentally friendly dust control methods" often lead to discussions about MgCl2 anhydrous and its advantages over calcium chloride in certain applications.

The food industry utilizes food-grade magnesium chloride as a firming agent and nutrient supplement. With growing consumer interest in "mineral fortification in foods" and "plant-based dairy alternatives," manufacturers are increasingly incorporating this compound into their formulations. It serves as a source of essential magnesium ions, addressing the frequently searched question "what are good dietary sources of magnesium?"

Pharmaceutical applications of magnesium chloride USP grade include its use in medicinal preparations and as an electrolyte replenisher. The COVID-19 pandemic heightened interest in "immune-supporting minerals," with magnesium receiving particular attention for its role in cellular functions. While not directly related to viral protection, this increased awareness has driven more searches about pharmaceutical-grade magnesium compounds.

In laboratory settings, high-purity magnesium chloride serves numerous purposes, from buffer preparation to DNA amplification in PCR techniques. The compound's role in molecular biology has become particularly relevant with the explosion of genetic research and COVID-19 testing. Searches for "PCR buffer components" often highlight the importance of MgCl2 in molecular biology applications.

The production of anhydrous magnesium chloride typically involves the dehydration of brine-derived hexahydrate or the direct reaction of magnesium oxide with hydrochloric acid. Manufacturers are increasingly addressing search queries like "how to produce pure magnesium chloride" by developing more efficient and sustainable production methods, including solar evaporation techniques in suitable climates.

Market trends for magnesium chloride products show steady growth, particularly in Asia-Pacific regions where industrial expansion continues. The compound's role in "green technology applications" and "sustainable industrial processes" has attracted attention from investors and policymakers alike. Recent analyses of "inorganic chemical market growth" consistently mention MgCl2 as a compound with expanding applications.

Quality control measures for magnesium chloride anhydrous powder include rigorous testing for heavy metal content, moisture levels, and particle size distribution. These parameters answer common purchaser questions like "how to evaluate magnesium chloride quality" and "what specifications matter for industrial use." Reputable suppliers provide detailed certificates of analysis addressing these concerns.

Storage and handling of anhydrous MgCl2 require attention to its hygroscopic nature. Proper packaging in moisture-resistant containers and storage in dry conditions are essential, addressing the practical question "how to store hygroscopic chemicals" that many small-scale users search for. The compound's stability under normal conditions makes it relatively easy to handle compared to more reactive materials.

Environmental considerations surrounding magnesium chloride uses have prompted research into its ecological impact. While generally considered low in toxicity, proper disposal methods remain important, particularly for industrial-scale users. Searches for "environmental impact of road salts" often include discussions about magnesium chloride alternatives to traditional deicing materials.

Innovative applications for pure magnesium chloride continue to emerge, including its use in advanced battery technologies and as a component in fireproofing materials. These developing uses respond to growing searches about "magnesium in energy storage" and "non-toxic flame retardants." Research institutions and startups are actively exploring these potential markets.

Global supply chains for magnesium chloride anhydrous CAS 7786-30-3 have adapted to recent logistical challenges, with many suppliers now offering regional stockpiles to ensure consistent availability. This development addresses common purchaser concerns about "chemical supply chain reliability" and "local sources of industrial chemicals."

As research continues into the diverse applications of MgCl2 anhydrous, this compound maintains its position as an important industrial material with growing relevance across multiple sectors. From traditional uses in metal production to emerging applications in green technologies, magnesium chloride anhydrous demonstrates remarkable versatility that continues to attract scientific and commercial interest worldwide.